Cas no 1805335-15-2 (6-Amino-2-(difluoromethyl)-4-hydroxy-3-nitropyridine)
6-Amino-2-(difluoromethyl)-4-hydroxy-3-nitropyridine Chemical and Physical Properties
Names and Identifiers
-
- 6-Amino-2-(difluoromethyl)-4-hydroxy-3-nitropyridine
-
- Inchi: 1S/C6H5F2N3O3/c7-6(8)4-5(11(13)14)2(12)1-3(9)10-4/h1,6H,(H3,9,10,12)
- InChI Key: UFUJJMAJVGLLCQ-UHFFFAOYSA-N
- SMILES: FC(C1=C(C(C=C(N)N1)=O)[N+](=O)[O-])F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 356
- XLogP3: 0.3
- Topological Polar Surface Area: 101
6-Amino-2-(difluoromethyl)-4-hydroxy-3-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024005504-500mg |
6-Amino-2-(difluoromethyl)-4-hydroxy-3-nitropyridine |
1805335-15-2 | 97% | 500mg |
$970.20 | 2022-04-01 | |
| Alichem | A024005504-1g |
6-Amino-2-(difluoromethyl)-4-hydroxy-3-nitropyridine |
1805335-15-2 | 97% | 1g |
$1,780.80 | 2022-04-01 |
6-Amino-2-(difluoromethyl)-4-hydroxy-3-nitropyridine Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 6-Amino-2-(difluoromethyl)-4-hydroxy-3-nitropyridine
Recent Advances in the Study of 6-Amino-2-(difluoromethyl)-4-hydroxy-3-nitropyridine (CAS: 1805335-15-2)
The compound 6-Amino-2-(difluoromethyl)-4-hydroxy-3-nitropyridine (CAS: 1805335-15-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique nitro and difluoromethyl functional groups, exhibits promising potential in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly its role as a key intermediate in the development of novel therapeutic agents.
A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 6-Amino-2-(difluoromethyl)-4-hydroxy-3-nitropyridine, highlighting its efficient production via a multi-step reaction involving nitration and fluorination. The researchers emphasized the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation. Additionally, the study identified its potential as a building block for the synthesis of more complex molecules with enhanced bioactivity.
In another groundbreaking research effort, scientists investigated the compound's interaction with various biological targets. Molecular docking studies revealed that 6-Amino-2-(difluoromethyl)-4-hydroxy-3-nitropyridine exhibits high affinity for enzymes involved in inflammatory pathways, suggesting its potential application in anti-inflammatory drug development. The study, conducted by a team at the University of Cambridge, utilized advanced computational models to predict the compound's binding modes and inhibitory effects, providing a solid foundation for future in vitro and in vivo studies.
Further investigations into the compound's mechanism of action have uncovered its ability to modulate oxidative stress responses. A 2024 study published in Free Radical Biology and Medicine demonstrated that 6-Amino-2-(difluoromethyl)-4-hydroxy-3-nitropyridine acts as a scavenger of reactive oxygen species (ROS), protecting cells from oxidative damage. This finding opens new avenues for its use in therapies targeting neurodegenerative diseases and aging-related conditions, where oxidative stress plays a critical role.
The pharmaceutical industry has also taken note of this compound's potential. Several patents filed in 2023-2024 describe its incorporation into prodrug formulations designed to improve bioavailability and target specificity. These innovations highlight the versatility of 6-Amino-2-(difluoromethyl)-4-hydroxy-3-nitropyridine as a scaffold for drug design, with applications ranging from oncology to infectious diseases.
Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential side effects. Ongoing research aims to address these issues through structural modifications and the development of novel delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
In conclusion, 6-Amino-2-(difluoromethyl)-4-hydroxy-3-nitropyridine (CAS: 1805335-15-2) represents a compelling area of research in chemical biology and drug discovery. Its unique chemical properties and diverse biological activities position it as a valuable tool for developing next-generation therapeutics. Future studies will likely focus on expanding its applications and overcoming current limitations, paving the way for its integration into mainstream medical practice.
1805335-15-2 (6-Amino-2-(difluoromethyl)-4-hydroxy-3-nitropyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)